Cas no 83725-05-7 (N-(3-methyl-1H-pyrazol-5-yl)acetamide)

• Product Name: N-(3-methyl-1H-pyrazol-5-yl)acetamide
• CAS No: 83725-05-7
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD00114577
• CID: 840880
• PubChem ID: 5246311
• Update Time: 2025-07-23

N-(3-methyl-1H-pyrazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Methyl-1H-pyrazol-3-yl)acetamide
• N-(5-Methyl-2H-pyrazol-3-yl)acetamide
• 3-Acetamido-5-methylpyrazole
• N-(3-methyl-1H-pyrazol-5-yl)acetamide
• N-(5-Methyl-1H-pyrazol-3-yl)acetamide (ACI)
• 3-Acetamido-5-methyl-1H-pyrazole
• AKOS001378103
• SCHEMBL922683
• AKOS025394856
• AKOS015998788
• 1844866-91-6
• 83725-05-7
• EN300-35160
• G30271
• DTXSID80412965
• MFCD00114577
• W12887
• LUFRABHJXNJTNZ-UHFFFAOYSA-N
• Z237527902
• DS-18193
• CS-0036178
• K3A
• Acetamide,N-(5-methyl-1H-pyrazol-3-yl)-

• MDL： MFCD00114577
• Inchi： 1S/C6H9N3O/c1-4-3-6(9-8-4)7-5(2)10/h3H,1-2H3,(H2,7,8,9,10)
• InChI Key： LUFRABHJXNJTNZ-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=C(C)NN=1

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.261

N-(3-methyl-1H-pyrazol-5-yl)acetamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-(3-methyl-1H-pyrazol-5-yl)acetamide

Comprehensive Overview of N-(3-methyl-1H-pyrazol-5-yl)acetamide (CAS No. 83725-05-7): Properties, Applications, and Industry Insights

N-(3-methyl-1H-pyrazol-5-yl)acetamide, identified by its CAS No. 83725-05-7, is a specialized organic compound gaining traction in pharmaceutical and agrochemical research. This heterocyclic amide derivative combines a pyrazole core with an acetamide functional group, offering unique reactivity and biological activity. Its molecular structure (C₆H₉N₃O) features a 3-methyl-1H-pyrazol-5-yl moiety, which contributes to its stability and versatility in synthetic applications.

Recent studies highlight the compound’s role as a key intermediate in developing crop protection agents and pharmaceutical precursors. With growing interest in sustainable agriculture, researchers are exploring its potential in low-toxicity pesticide formulations, aligning with global trends toward eco-friendly agrochemicals. The acetamide group enhances solubility, making it valuable for formulation optimization in drug delivery systems.

Analytical characterization of CAS 83725-05-7 reveals a melting point range of 145–148°C and moderate water solubility. Advanced techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for GMP-compliant synthesis. Industry reports indicate rising demand for this compound in API manufacturing, particularly for central nervous system (CNS) drug candidates targeting neurological disorders—a hot topic in 2024 pharmaceutical pipelines.

From a synthetic chemistry perspective, N-(3-methyl-1H-pyrazol-5-yl)acetamide serves as a versatile building block for N-heterocyclic compounds. Its pyrazole ring allows regioselective modifications, enabling the creation of libraries for high-throughput screening. Patent analyses show increased filings involving this compound for kinase inhibitor development, reflecting its relevance in oncology research.

Environmental and regulatory profiles of 83725-05-7 are favorable, with no significant ecotoxicity concerns reported. This positions it as a sustainable alternative to traditional aryl halide-based intermediates, addressing green chemistry priorities. Quality control protocols emphasize residual solvent monitoring to meet ICH Q3C guidelines, a frequent search query among quality assurance professionals.

Market intelligence suggests expanding applications in electronic materials, where its electron-rich heterocycle contributes to organic semiconductor development. This multidisciplinary utility makes CAS 83725-05-7 a compound of interest across material science forums and R&D collaborations.

For researchers investigating structure-activity relationships (SAR), this compound offers a scaffold for bioisosteric replacement strategies. Computational chemistry studies utilizing molecular docking simulations frequently reference its hydrogen-bonding capacity—a trending topic in AI-driven drug discovery platforms.

Handling and storage recommendations include protection from moisture-sensitive degradation, with stability data supporting 2-year shelf life under controlled conditions. These practical insights respond to frequent search queries about chemical storage best practices in laboratory management systems.